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Compound of Interest

Compound Name: Iodoethane-1,1-d2

Cat. No.: B1601439 Get Quote

Technical Support Center: Mass Spectrometry
Analysis of Iodoethane-1,1-d2
Welcome to the technical support center for the interpretation of mass spectrometry data. This

guide provides troubleshooting advice and frequently asked questions regarding the

fragmentation patterns of Iodoethane-1,1-d2, a deuterated isotopologue of iodoethane. This

resource is intended for researchers, scientists, and professionals in drug development who

utilize mass spectrometry for structural elucidation and isotopic labeling studies.

Frequently Asked Questions (FAQs)
Q1: What is the expected molecular ion peak (M+) for Iodoethane-1,1-d2?

The molecular ion peak for Iodoethane-1,1-d2 (CH₃CD₂I) is expected at an m/z of 158. This is

calculated by summing the atomic masses of the constituent atoms: (2 * 12.01) + (3 * 1.01) + (2

* 2.01) + 126.90 ≈ 158.08. This is 2 mass units higher than that of unlabeled iodoethane (m/z

156) due to the presence of two deuterium atoms.

Q2: What are the major fragment ions observed in the mass spectrum of unlabeled iodoethane,

and how will they shift for Iodoethane-1,1-d2?

The mass spectrum of iodoethane is characterized by several key fragmentation pathways.

The most significant fragments for both unlabeled and deuterated iodoethane are detailed in
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the table below. The primary fragmentation involves the cleavage of the C-I bond and the C-C

bond.[1][2][3]

Q3: Why is the [C₂H₅]⁺ fragment at m/z 29 so prominent in the iodoethane spectrum, and what

is the corresponding fragment for Iodoethane-1,1-d2?

The peak at m/z 29 in the iodoethane spectrum corresponds to the ethyl cation ([CH₃CH₂]⁺).[1]

[2] Its high abundance is due to the relative stability of this secondary carbocation. For

Iodoethane-1,1-d2, the corresponding fragment is the 1,1-dideuterioethyl cation ([CH₃CD₂]⁺).

Due to the two deuterium atoms, this fragment will appear at m/z 31.

Q4: I am observing a peak at m/z 127. What does this correspond to?

A peak at m/z 127 corresponds to the iodine cation ([I]⁺). This fragment is formed by the

cleavage of the C-I bond where the charge is retained by the iodine atom.[1] While possible,

the formation of the alkyl carbocation is generally more favored.[4]

Q5: Are there any other significant fragmentation pathways to consider?

Yes, other fragmentation pathways can occur, though they may result in less abundant ions.

These can include the loss of a hydrogen or deuterium atom, or the elimination of a neutral

molecule like ethene. For instance, the loss of HI from the molecular ion of iodoethane would

result in an ion at m/z 28 (ethene cation, [C₂H₄]⁺). For Iodoethane-1,1-d2, the analogous loss

of DI would lead to a [CH₂CD₂]⁺ ion at m/z 30, while the loss of HI would result in a [CH₃CD]⁺

ion at m/z 29.

Data Presentation: Key Fragment Ions
The following table summarizes the expected m/z values for the principal fragments of

iodoethane and Iodoethane-1,1-d2.
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Fragment Ion
Formula
(Iodoethane)

m/z
(Iodoethane)

Formula
(Iodoethane-
1,1-d2)

m/z
(Iodoethane-
1,1-d2)

Molecular Ion [CH₃CH₂I]⁺ 156 [CH₃CD₂I]⁺ 158

Ethyl Cation [CH₃CH₂]⁺ 29 [CH₃CD₂]⁺ 31

Methyl Cation [CH₃]⁺ 15 [CH₃]⁺ 15

Ethene Cation [C₂H₄]⁺ 28 [CH₂CD₂]⁺ 30

Iodine Cation [I]⁺ 127 [I]⁺ 127

Loss of Methyl [CH₂I]⁺ 141 [CD₂I]⁺ 143

Experimental Protocols
Mass Spectrometry Analysis:

Instrumentation: A standard electron ionization mass spectrometer (EI-MS) is typically used

for this analysis.

Ionization Energy: A standard ionization energy of 70 eV is employed to induce

fragmentation.[5]

Sample Introduction: The iodoethane or Iodoethane-1,1-d2 sample is introduced into the ion

source via a direct insertion probe or a gas chromatography (GC) inlet. The sample should

be in a gaseous state.

Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is used to separate the

ions based on their mass-to-charge ratio.

Detection: An electron multiplier detector is used to detect the ions.

Mandatory Visualization
The following diagram illustrates the primary fragmentation pathways of the Iodoethane-1,1-d2
molecular ion.
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Caption: Fragmentation pathways of Iodoethane-1,1-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1601439#interpreting-mass-spectrometry-
fragmentation-patterns-of-iodoethane-1-1-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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